Cas no 402617-00-9 (Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate)

• Product Name: Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate
• CAS No: 402617-00-9
• MF: C₁₂H₁₃N₃O₅
• MW: 279.248722791672
• MDL: MFCD02055732
• CID: 3057716
• PubChem ID: 948805
• Update Time: 2025-04-21

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Chemical and Physical Properties

Names and Identifiers

• <br>5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
• STK298478
• methyl 5-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]furan-2-carboxylate
• methyl 5-({4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}methyl)-2-furoate
• CCG-116633
• Z25768592
• CRA61700
• methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate
• SMR000290547
• AK-968/15363555
• methyl 5-[(3,5-dimethyl-4-nitro-1h-pyrazol-1-yl)methyl]-2-furoate
• 5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
• HMS2688I18
• 402617-00-9
• MLS000718279
• Methyl 5-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
• CHEMBL1611327
• AKOS015922005
• Methyl5-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
• EN300-227806
• Oprea1_103388
• AKOS000304296
• EU-0017018
• DTXSID901319623
• Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate

• MDL： MFCD02055732
• Inchi： 1S/C12H13N3O5/c1-7-11(15(17)18)8(2)14(13-7)6-9-4-5-10(20-9)12(16)19-3/h4-5H,6H2,1-3H3
• InChI Key： NKMLPDFXBCJEHK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.08552052Da
• Monoisotopic Mass: 279.08552052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 453.6±45.0 °C at 760 mmHg
• Flash Point: 228.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters